Cas no 891143-98-9 (N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide)

• Product Name: N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide
• CAS No: 891143-98-9
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 5759548
• PubChem ID: 7533207
• Update Time: 2025-05-24

N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• SCHEMBL18952945
• AKOS024656283
• AB00678960-01
• F2518-0163
• VU0491138-1
• 891143-98-9
• N-(5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-3,5-dimethoxybenzamide
• N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide

• Inchi： 1S/C19H19N3O4/c1-11-5-6-16(12(2)7-11)18-21-22-19(26-18)20-17(23)13-8-14(24-3)10-15(9-13)25-4/h5-10H,1-4H3,(H,20,22,23)
• InChI Key： TVTVHGDIAFJNCR-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=CC(C)=CC=1C)NC(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide

N-5-(2,4-Dimethylphenyl)-1,3,4-Oxadiazol-2-yl-3,5-Dimethoxybenzamide: A Comprehensive Overview

The compound N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide (CAS No. 891143-98-9) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of benzamides and features a unique combination of functional groups that contribute to its versatile properties. The oxadiazole ring and the dimethoxy substituents on the benzene ring are key structural elements that influence its chemical behavior and reactivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and materials science. The oxadiazole moiety is known for its ability to act as a bioisostere in medicinal chemistry, offering potential advantages in terms of pharmacokinetics and bioavailability. In this compound, the oxadiazole ring is further substituted with a 2,4-dimethylphenyl group, which adds to its complexity and functional diversity. This substitution pattern is believed to enhance the compound's stability and solubility properties.

The dimethoxy groups attached to the benzene ring play a crucial role in modulating the electronic properties of the molecule. These groups are known to provide electron-donating effects through resonance, which can influence the compound's reactivity in various chemical reactions. Additionally, the presence of these groups may contribute to the compound's ability to interact with biological systems, making it a promising candidate for pharmacological studies.

From a synthetic perspective, the preparation of N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide involves a series of carefully designed reactions that ensure high yields and purity. The synthesis typically begins with the preparation of intermediate compounds that are subsequently subjected to coupling reactions under optimized conditions. The use of advanced catalytic systems has been reported to significantly improve the efficiency of these reactions.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound with greater accuracy. For instance, molecular modeling studies have revealed insights into its potential for forming hydrogen bonds and its ability to partition between hydrophobic and hydrophilic environments. These insights are invaluable for designing experiments aimed at evaluating its pharmacokinetic profile.

In terms of applications, N-5-(2,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-3,5-dimethoxybenzamide has shown promise in several areas. Its unique structure makes it a potential candidate for use as an agrochemical agent or as an intermediate in the synthesis of more complex molecules. Furthermore, preliminary biological assays have indicated that this compound may possess anti-inflammatory or antioxidant properties.

The integration of experimental and computational approaches has been instrumental in advancing our understanding of this compound's behavior. Researchers have employed techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its molecular structure and conformational preferences. These studies have provided valuable insights into how the substituents on the molecule influence its overall geometry and reactivity.

Looking ahead, ongoing research is focused on exploring novel synthetic pathways for this compound as well as investigating its potential applications in emerging fields such as nanotechnology and green chemistry. The development of scalable synthesis methods will be critical for enabling widespread use of this compound in both academic and industrial settings.

In conclusion,N -5-(2 , 4 -dimethylphenyl ) -1 , 3 , 4 -oxadiazol -2 - yl - 3 , 5 -dimethoxybenzamide represents a fascinating example of how carefully designed molecular architectures can lead to compounds with diverse functional properties. As research continues to uncover new insights into its structure-function relationships , this compound is poised to play an increasingly important role in various scientific disciplines . p >